Cas no 85981-81-3 (Hydroperoxide, 1,1-dimethyl-4-(2,4,6-trimethylphenyl)pentyl)
85981-81-3 structure
Product Name:Hydroperoxide, 1,1-dimethyl-4-(2,4,6-trimethylphenyl)pentyl
CAS No:85981-81-3
MF:C16H26O2
MW:250.376445293427
CID:662811
PubChem ID:15582076
Update Time:2025-04-19
Hydroperoxide, 1,1-dimethyl-4-(2,4,6-trimethylphenyl)pentyl Chemical and Physical Properties
Names and Identifiers
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- Hydroperoxide, 1,1-dimethyl-4-(2,4,6-trimethylphenyl)pentyl
- 2-(5-hydroperoxy-5-methylhexan-2-yl)-1,3,5-trimethylbenzene
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- Inchi: 1S/C16H26O2/c1-11-9-13(3)15(14(4)10-11)12(2)7-8-16(5,6)18-17/h9-10,12,17H,7-8H2,1-6H3
- InChI Key: GRXVICLBPCEQCM-UHFFFAOYSA-N
- SMILES: O(C(C)(C)CCC(C)C1C(C)=CC(C)=CC=1C)O
Computed Properties
- Exact Mass: 250.193280068g/mol
- Monoisotopic Mass: 250.193280068g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 29.5Ų
Hydroperoxide, 1,1-dimethyl-4-(2,4,6-trimethylphenyl)pentyl Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
85981-81-3 (Hydroperoxide, 1,1-dimethyl-4-(2,4,6-trimethylphenyl)pentyl) Related Products
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